BENGHE Foundational & Exploratory

Check Availability & Pricing

chemical and physical properties of 7,3'-
Dihydroxy-5'-methoxyisoflavone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

7,3"-Dihydroxy-5'-
Compound Name:
methoxyisoflavone

cat. No.: B12107605
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For Researchers, Scientists, and Drug Development Professionals

Introduction

7,3'-Dihydroxy-5'-methoxyisoflavone is a naturally occurring isoflavonoid that has been
identified in plant species such as Dalbergia odorifera. Isoflavones, a class of polyphenolic
compounds, are of significant interest to the scientific community due to their diverse biological
activities. This technical guide provides a comprehensive overview of the known chemical and
physical properties of 7,3'-Dihydroxy-5'-methoxyisoflavone, alongside detailed experimental
protocols for its isolation and the evaluation of its biological activities. The information
presented herein is intended to serve as a valuable resource for researchers and professionals
engaged in natural product chemistry, pharmacology, and drug discovery.

Chemical and Physical Properties

While comprehensive experimental data for 7,3'-Dihydroxy-5'-methoxyisoflavone is not
extensively reported in publicly available literature, its fundamental properties have been
determined.

Table 1: Chemical and Physical Properties of 7,3'-Dihydroxy-5'-methoxyisoflavone
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Property Value Source
Molecular Formula C16H1205 --INVALID-LINK--[1]
Molecular Weight 284.26 g/mol —-INVALID-LINK--[1]

7-hydroxy-3-(3-hydroxy-5-
IUPAC Name --INVALID-LINK--[1]
methoxyphenyl)chromen-4-one

7,3'-dihydroxyl-5'-
Synonyms ] --INVALID-LINK--[1]
methoxyisoflavone

Natural Source Dalbergia odorifera --INVALID-LINK--[1]

Note: Experimental data for properties such as melting point, boiling point, and solubility are
not readily available in the reviewed literature.

Experimental Protocols
Isolation from Dalbergia odorifera

While a specific protocol for the isolation of 7,3'-Dihydroxy-5'-methoxyisoflavone has not
been detailed in the available search results, a general procedure for the isolation of flavonoids
from Dalbergia odorifera can be outlined based on common phytochemical practices.
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Perform Griess Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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